Difluoropine
Difluoropine
Brand Name:
Vulcanchem
CAS No.:
156774-35-5
VCID:
VC21085395
InChI:
InChI=1S/C23H25F2NO3/c1-26-18-11-12-19(26)21(23(27)28-2)20(13-18)29-22(14-3-7-16(24)8-4-14)15-5-9-17(25)10-6-15/h3-10,18-22H,11-13H2,1-2H3/t18-,19+,20+,21+/m1/s1
SMILES:
CN1C2CCC1C(C(C2)OC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)C(=O)OC
Molecular Formula:
C23H25F2NO3
Molecular Weight:
401.4 g/mol
Difluoropine
CAS No.: 156774-35-5
Cat. No.: VC21085395
Molecular Formula: C23H25F2NO3
Molecular Weight: 401.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 156774-35-5 |
|---|---|
| Molecular Formula | C23H25F2NO3 |
| Molecular Weight | 401.4 g/mol |
| IUPAC Name | methyl (1S,2S,3S,5R)-3-[bis(4-fluorophenyl)methoxy]-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate |
| Standard InChI | InChI=1S/C23H25F2NO3/c1-26-18-11-12-19(26)21(23(27)28-2)20(13-18)29-22(14-3-7-16(24)8-4-14)15-5-9-17(25)10-6-15/h3-10,18-22H,11-13H2,1-2H3/t18-,19+,20+,21+/m1/s1 |
| Standard InChI Key | XSYGBVSQKPLETJ-ANULTFPQSA-N |
| Isomeric SMILES | CN1[C@@H]2CC[C@H]1[C@@H]([C@H](C2)OC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)C(=O)OC |
| SMILES | CN1C2CCC1C(C(C2)OC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)C(=O)OC |
| Canonical SMILES | CN1C2CCC1C(C(C2)OC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)C(=O)OC |
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